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Compound of Interest

Compound Name: Hpk1-IN-10

Cat. No.: B12423044 Get Quote

Essential Safety and Handling Guide for Hpk1-
IN-10
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hpk1-IN-10. The following procedures are designed

to ensure the safe handling and disposal of this potent kinase inhibitor, thereby minimizing

exposure risks and ensuring a secure laboratory environment.

Chemical and Physical Properties
A summary of the known quantitative data for Hpk1-IN-10 is presented below. This information

is essential for understanding the compound's basic characteristics.

Property Value

Chemical Formula C31H35Cl2N3O3[1]

Molecular Weight 522.64 g/mol [1]

CAS Number 2734168-69-3[1]

Appearance Solid powder

Storage (Powder) 2 years at -20°C[1]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[1]
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Personal Protective Equipment (PPE)
Given that Hpk1-IN-10 is a potent chemical compound, and based on the handling guidelines

for similar hazardous substances, a comprehensive suite of personal protective equipment is

mandatory.[2][3] The following table outlines the required PPE for various tasks involving Hpk1-
IN-10.

Task Required Personal Protective Equipment

Weighing and Aliquoting Powder

Double Chemotherapy Gloves, Disposable

Gown, N95 Respirator, and Face

Shield/Goggles. To be performed in a chemical

fume hood or biological safety cabinet.

Preparing Solutions

Double Chemotherapy Gloves, Disposable

Gown, and Face Shield/Goggles. To be

performed in a chemical fume hood.

Administering to Cell Cultures

Chemotherapy Gloves and a Laboratory Coat.

All manipulations should be carried out in a

biological safety cabinet.

Waste Disposal
Double Chemotherapy Gloves, Disposable

Gown, and Face Shield/Goggles.

Operational Plan for Handling Hpk1-IN-10
A step-by-step procedure for the safe handling of Hpk1-IN-10 from receipt to disposal is

detailed below. Adherence to these steps is critical for minimizing exposure and ensuring

laboratory safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a designated, clearly labeled, and well-ventilated area according to

the temperature requirements specified in the table above.[1]

Maintain an accurate inventory of the compound.
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2. Preparation for Use (Weighing and Solubilization):

All handling of the solid compound must be conducted within a certified chemical fume hood

or a powder containment hood to prevent inhalation of airborne particles.[4]

Wear the appropriate PPE as detailed in the table above.

Use dedicated spatulas and weighing boats.

When preparing a stock solution, add the solvent slowly to the powder to avoid splashing.

Ensure the container is securely capped after use.

3. Experimental Use:

When diluting stock solutions or adding the compound to experimental systems, wear the

specified PPE.

Conduct all work in a laminar flow hood or biological safety cabinet to maintain sterility and

containment.

Avoid the generation of aerosols.

4. Spill Management:

In the event of a spill, immediately alert others in the vicinity.

Evacuate the area if the spill is large or if there is a risk of significant airborne exposure.

For small spills, use a chemical spill kit rated for cytotoxic or hazardous drugs.

Wear appropriate PPE, including a respirator, during cleanup.

Absorb the spilled material with an inert absorbent and place it in a sealed container for

hazardous waste disposal.

Decontaminate the area with an appropriate cleaning agent.

5. Disposal Plan:
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All waste materials contaminated with Hpk1-IN-10, including gloves, gowns, pipette tips, and

empty vials, must be disposed of as hazardous chemical waste.

Collect all contaminated solid waste in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid waste containing Hpk1-IN-10 should be collected in a separate, sealed, and labeled

hazardous waste container.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of Hpk1-IN-
10, from initial receipt to final disposal.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Hpk1-IN-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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